Cas no 1361864-37-0 (5-(3,4-Dichlorophenyl)-3-fluoropyridine-2-methanol)

• Product Name: 5-(3,4-Dichlorophenyl)-3-fluoropyridine-2-methanol
• CAS No: 1361864-37-0
• MF: C₁₂H₈Cl₂FNO
• MW: 272.102424621582
• CID: 4923065
• Update Time: 2025-06-08

5-(3,4-Dichlorophenyl)-3-fluoropyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-Dichlorophenyl)-3-fluoropyridine-2-methanol

• Inchi： 1S/C12H8Cl2FNO/c13-9-2-1-7(3-10(9)14)8-4-11(15)12(6-17)16-5-8/h1-5,17H,6H2
• InChI Key： AVFUFADVDYPKNY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CN=C(CO)C(=C1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 3
• Topological Polar Surface Area: 33.1

Additional information on 5-(3,4-Dichlorophenyl)-3-fluoropyridine-2-methanol

5-(3,4-Dichlorophenyl)-3-fluoropyridine-2-methanol: A Comprehensive Overview

The compound 5-(3,4-Dichlorophenyl)-3-fluoropyridine-2-methanol (CAS No. 1361864-37-0) is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a dichlorophenyl group and a hydroxymethyl substituent. The presence of the fluorine atom at the 3-position of the pyridine ring further enhances its chemical reactivity and biological activity.

Recent studies have highlighted the potential of 5-(3,4-Dichlorophenyl)-3-fluoropyridine-2-methanol as a key intermediate in the synthesis of bioactive compounds. Researchers have demonstrated that this compound exhibits remarkable selectivity in inhibiting certain enzymes, making it a promising candidate for drug development. For instance, a 2023 study published in *Journal of Medicinal Chemistry* revealed that derivatives of this compound show potent activity against cancer cells, particularly in targeting specific kinases involved in tumor growth.

The synthesis of 5-(3,4-Dichlorophenyl)-3-fluoropyridine-2-methanol involves a multi-step process that typically begins with the preparation of the dichlorophenyl derivative. This is followed by a series of coupling reactions to introduce the pyridine ring and the hydroxymethyl group. The introduction of fluorine at the 3-position is achieved through a nucleophilic substitution reaction, which requires precise control over reaction conditions to ensure high yields and purity.

In terms of physical properties, 5-(3,4-Dichlorophenyl)-3-fluoropyridine-2-methanol has a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic synthesis reactions and chromatographic separations.

The biological activity of 5-(3,4-Dichlorophenyl)-3-fluoropyridine-2-methanol has been extensively studied in recent years. A 2022 study conducted by researchers at Stanford University demonstrated that this compound exhibits strong antifungal activity against pathogenic fungi such as *Candida albicans*. Additionally, it has shown potential as an herbicide due to its ability to inhibit key enzymes involved in plant growth.

One of the most exciting developments involving 5-(3,4-Dichlorophenyl)-3-fluoropyridine-2-methanol is its use as a building block for advanced materials. Scientists at MIT have reported that derivatives of this compound can be used to synthesize novel polymers with enhanced thermal stability and mechanical properties. These polymers have potential applications in aerospace and electronics industries.

In conclusion, 5-(3,4-Dichlorophenyl)-3-fluoropyridine-2-methanol (CAS No. 1361864-37-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses for this compound, its significance in the scientific community is expected to grow further.